2-(4-Chlorophenyl)oxan-3-amine

• Molecular Formula: C11H14ClNO
• Molecular Weight: 211.69 g/mol
• IUPAC Name: 2-(4-chlorophenyl)oxan-3-amine
• InChI: InChI=1S/C11H14ClNO/c12-9-5-3-8(4-6-9)11-10(13)2-1-7-14-11/h3-6,10-11H,1-2,7,13H2
• InChI Key: MBOGMXCWDYSYPI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(OC1)C2=CC=C(C=C2)Cl)N

Description

2-(4-Chlorophenyl)oxan-3-amine is a heterocyclic amine featuring a six-membered oxane (tetrahydropyran) ring substituted with a 4-chlorophenyl group at position 2 and an amine group at position 3. Its molecular formula is C₁₁H₁₄ClNO, with a molecular weight of 211.69 g/mol (estimated from related structures in ). The compound is of interest in pharmaceutical and agrochemical research due to its structural versatility.

The oxane ring introduces conformational flexibility, while the 4-chlorophenyl group contributes to lipophilicity and electronic effects, influencing binding interactions in biological systems. Synthetically, such compounds are often prepared via cyclization or coupling reactions, as exemplified by methodologies in and .

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of 2-(4-Chlorophenyl)oxan-3-amine typically involves the reaction of 4-chlorobenzaldehyde with an appropriate amine under controlled conditions. One common method involves the use of catalytic hydrogenation, where the aldehyde is reduced in the presence of a catalyst such as palladium on carbon (Pd/C) and hydrogen gas. The reaction is carried out under mild conditions to ensure high yield and purity .

Industrial Production Methods

In industrial settings, the production of 2-(4-Chlorophenyl)oxan-3-amine may involve large-scale catalytic hydrogenation processes. The use of continuous flow reactors can enhance the efficiency and scalability of the production process. Additionally, the compound can be synthesized through the reduction of nitro compounds using reducing agents like zinc or tin in the presence of dilute mineral acids .

Chemical Reactions Analysis

Types of Reactions

2-(4-Chlorophenyl)oxan-3-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxime derivatives.

Reduction: Reduction reactions can convert the compound into amine derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups onto the oxane ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like alkyl halides and acyl chlorides are used in substitution reactions.

Major Products Formed

The major products formed from these reactions include oxime derivatives, secondary and tertiary amines, and substituted oxane compounds. These products have diverse applications in pharmaceuticals and materials science .

Scientific Research Applications

2-(4-Chlorophenyl)oxan-3-amine has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in treating various diseases.

Industry: It is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-(4-Chlorophenyl)oxan-3-amine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in metabolic pathways, thereby exerting its therapeutic effects .

Comparison with Similar Compounds

4-(4-Chlorophenyl)oxan-4-amine

• Structure : The 4-chlorophenyl and amine groups are both at position 4 of the oxane ring.
• Molecular Formula: C₁₁H₁₄ClNO (identical to the target compound but with different substitution pattern) .
• Impact : The spatial arrangement alters steric and electronic interactions. Computational studies () suggest that substituent positions on heterocycles significantly affect dipole moments and HOMO-LUMO gaps, influencing reactivity and binding.

4-(3-Chlorophenyl)oxan-4-amine Hydrochloride

• Structure : Chlorine is at the meta position on the phenyl ring.
• Molecular Formula: C₁₁H₁₄ClNO·HCl .

Heterocyclic Analogs

4-(4-Chlorophenyl)-3-methylisoxazol-5-amine

• Structure : Features an isoxazole ring (aromatic, five-membered) with a methyl group at position 3.
• Molecular Formula : C₁₀H₉ClN₂O .
• Impact : The isoxazole’s aromaticity enhances stability but reduces flexibility compared to oxane. Methyl substitution increases steric hindrance, which may influence pharmacokinetics.

6,8-Dichloro-2-(4-chlorophenyl)-4H-chromen-4-one

• Structure: Chromenone backbone with multiple chlorine substituents.
• Molecular Formula : C₁₅H₈Cl₃O₂ .
• Impact: Extended conjugation in chromenone increases UV absorption and electron-withdrawing effects, relevant for photochemical applications or kinase inhibition.

Halogen-Substituted Derivatives

3-(4-Fluorophenyl)oxetan-3-amine Hydrochloride

• Structure : Fluorine replaces chlorine; oxetane (three-membered ring) instead of oxane.
• Molecular Formula: C₉H₁₁ClFNO .

Agrochemically Relevant Analogs

1-Chloro-2-cyano-2-(4-chlorophenyl)hexane

• Structure: Linear aliphatic chain with cyano and chlorophenyl groups.
• Molecular Formula : C₁₃H₁₄Cl₂N .
• Impact : High lipophilicity and stability under physiological conditions make it suitable as a fungicide intermediate (e.g., myclobutanil precursor) .

Comparative Data Table

Compound Name	Molecular Formula	Key Structural Features	Molecular Weight (g/mol)	Applications/Notes	Reference
2-(4-Chlorophenyl)oxan-3-amine	C₁₁H₁₄ClNO	Oxane ring, 2-aryl, 3-amine	211.69	Pharmaceutical intermediate
4-(4-Chlorophenyl)oxan-4-amine	C₁₁H₁₄ClNO	Oxane ring, 4-aryl, 4-amine	211.69	Structural isomer; computational study
4-(4-Chlorophenyl)-3-methylisoxazol-5-amine	C₁₀H₉ClN₂O	Isoxazole, 3-methyl, 5-amine	208.65	Agrochemical research
3-(4-Fluorophenyl)oxetan-3-amine HCl	C₉H₁₁ClFNO	Oxetane ring, 3-aryl, 3-amine	203.64	Bioactive intermediate
1-Chloro-2-cyano-2-(4-chlorophenyl)hexane	C₁₃H₁₄Cl₂N	Aliphatic chain, cyano group	260.16	Fungicide synthesis

Biological Activity

2-(4-Chlorophenyl)oxan-3-amine, also known as 3-[(4-chlorophenyl)methyl]oxan-3-amine, is a compound of interest in medicinal chemistry due to its significant biological activity. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications, particularly focusing on its role as an alpha-2 adrenergic agonist.

Chemical Structure and Properties

The compound has a molecular formula of C$_{12}$H$_{14}$ClN and a molecular weight of approximately 225.71 g/mol. Its structure includes a tetrahydropyran ring and a chlorophenyl substituent, which contribute to its unique biological profile.

Table 1: Structural Characteristics

Property	Value
Molecular Formula	C$_{12}$H$_{14}$ClN
Molecular Weight	225.71 g/mol
Chemical Structure	Tetrahydropyran ring with chlorophenyl substituent

2-(4-Chlorophenyl)oxan-3-amine primarily acts as an alpha-2 adrenergic agonist . This mechanism involves binding to alpha-2 adrenergic receptors in the central nervous system, leading to the inhibition of norepinephrine release. This action results in sedative and analgesic effects, making it a candidate for various therapeutic applications.

Therapeutic Applications

The compound shows promise in several areas:

• Sedation : Due to its sedative effects, it may be beneficial in veterinary medicine for calming anxious animals.
• Analgesia : Its analgesic properties could provide pain relief in clinical settings.

Comparative Analysis with Similar Compounds

A comparative analysis reveals that 2-(4-Chlorophenyl)oxan-3-amine shares structural features with other known alpha-2 adrenergic agonists.

Table 2: Comparison with Other Alpha-2 Adrenergic Agonists

Compound Name	Mechanism of Action	Unique Features
Clonidine	Alpha-2 adrenergic agonist	Widely used for hypertension
Dexmedetomidine	Alpha-2 adrenergic agonist	Stronger sedative effects; used in anesthesia
Tizanidine	Alpha-2 adrenergic agonist	Muscle relaxant; used for spasticity
3-(4-Bromophenyl)methyl oxan-3-amine	Similar mechanism	Bromine substitution alters reactivity
3-(4-Fluorophenyl)methyl oxan-3-amine	Similar mechanism	Fluorine substitution enhances lipophilicity

Case Studies and Research Findings

Recent studies have highlighted the efficacy of 2-(4-Chlorophenyl)oxan-3-amine in various experimental models. For instance, research indicates its potential role in alleviating neuropathic pain through its action on alpha-2 adrenergic receptors.

Study Example: Neuropathic Pain Model

In a controlled study involving mice with sciatic nerve cuffing, compounds similar to 2-(4-Chlorophenyl)oxan-3-amine demonstrated significant anti-allodynic effects. The study reported that these compounds produced substantial relief from mechanical hypersensitivity after consistent treatment over a period of 12 days .

Pharmacological Profile

The pharmacological profile of 2-(4-Chlorophenyl)oxan-3-amine reveals its interaction with neurotransmitter release and signal transduction pathways. This profile is critical for understanding its therapeutic potential and safety compared to other similar compounds.